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Compound of Interest

8-aminopyrene-1,3,6-trisulfonic
Acid

Cat. No.: B1230541

Compound Name:

An In-depth Technical Guide to the Safety Data for 8-Aminopyrene-1,3,6-trisulfonic acid

This guide provides a comprehensive overview of the safety data for 8-aminopyrene-1,3,6-
trisulfonic acid, trisodium salt (APTS), as presented in its Safety Data Sheet (SDS). The

information is intended for researchers, scientists, and drug development professionals who
handle this substance.

Substance Identification

8-Aminopyrene-1,3,6-trisulfonic acid, in its trisodium salt form, is a fluorescent, anionic dye.
It is primarily used as a labeling reagent in various biochemical and analytical applications,
such as the analysis of glycoproteins and saccharides.[1][2]
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Identifier Value

8-Aminopyrene-1,3,6-trisulfonic acid, trisodium

Chemical Name
salt

APTS, Trisodium 8-aminopyrene-1,3,6-

Synonym(s) trisulfonate[3]

CAS Number 196504-57-1[1][4]
Molecular Formula C16HsNNas09S3[1][3]
Molecular Weight 523.40 g/mol [1][3]

Hazard Identification and Classification

APTS is classified as a hazardous substance. The primary hazards are related to irritation of

the skin, eyes, and respiratory tract upon direct contact or inhalation.[4][5]

GHS Classification:

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation[4]
[5]

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye
irritation[4][5]

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory
irritation[4][5]

Label Elements:
¢ Signal Word: Warning[1][5]
e Hazard Pictogram:

o GHS07 (Exclamation Mark)[4]
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The logical relationship between the hazard classification and the required precautionary
statements is crucial for safe handling. The following diagram illustrates this relationship.

Precautionary Measures

Response P302+P352: IF ON SKIN: Wash with plenty of water

Hazard Identification

H315: C kin irritati Requ
+ Causes skin irritation ‘ -4 P280: Wear protective gloves/eye protection

Requires

AR (GRS SRS G IR P305+P351+P338: IF IN EYES: Rinse cautiously
Response

H335: May cause respiratory irritation l P261: Avoid breathing dust

P312: Call a POISON CENTER/doctor if you feel unwell

Response

Click to download full resolution via product page

Hazard and Precautionary Statement Logic

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of APTS.
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Property

Value

Physical State

Solid[4]

Color Yellow to Brownish Orange[2][4]
Odor Characteristic[4]

Melting Point 2250 °C[1][4]

Flash Point Not applicable[1]

Solubility Soluble in water[6]

Toxicological Information

Detailed toxicological studies for APTS are not extensively reported in the available safety data

sheets. The primary known effects are irritant properties.

Toxicological Endpoint

Result

Acute Toxicity

Shall not be classified as acutely toxic[4]

Skin Corrosion/Irritation

Causes skin irritation[4]

Serious Eye Damage/Irritation

Causes serious eye irritation[4]

Respiratory or Skin Sensitization

Shall not be classified as a sensitizer[4]

Germ Cell Mutagenicity

Shall not be classified as mutagenic[4]

Carcinogenicity

Shall not be classified as carcinogenic[4]

Reproductive Toxicity

Shall not be classified as a reproductive

toxicant[4]

Aspiration Hazard

Shall not be classified as an aspiration hazard[4]

Experimental Protocols: The provided safety data sheets do not detail the specific experimental

protocols used to determine these toxicological properties. They are based on classifications
according to Regulation (EC) No 1272/2008 (CLP).[4] These classifications are typically
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derived from existing data, computational models (QSAR), or standardized tests (e.g., OECD
guidelines), although the specific tests are not cited.

Handling, Storage, and Exposure Controls

Proper handling and storage procedures are essential to minimize exposure and ensure safety.
Engineering Controls:

e Use local and general ventilation to minimize dust generation.[4]

» Ground/bond container and receiving equipment to prevent static discharge.[4]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses or goggles.[4]

o Skin Protection: Wear protective gloves.[4]

o Respiratory Protection: Use a particulate filter device (e.g., N95) if dust is generated.[1][4]
Storage:

o Store in a well-ventilated place.[4]

o Keep container tightly closed.[4]

 Recommended storage temperature is between 2-8°C.[1]

First-Aid and Emergency Procedures

In the event of exposure or a spill, the following procedures should be followed.
First-Aid Measures:

¢ Inhalation: Move the person to fresh air. If they feel unwell, call a POISON CENTER or
doctor.[4]

o Skin Contact: Wash the affected area thoroughly with soap and water.[4]
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+ Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[4]

¢ Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.

The workflow for first aid response is illustrated in the diagram below.

Exposure Occurs

Exposure Rout

L Eye Contact

Immediate Action

Move to Fresh Air Wash with Soap & Water Rinse Eyes with Water

Seek Medical Attention
if symptoms persist

Click to download full resolution via product page

First Aid Response Workflow

Accidental Release Measures (Spills): The primary concern with a spill of solid APTS is the
generation of dust. The following workflow outlines the recommended procedure for cleaning
up a spill.

» Ensure Safety: Remove all non-emergency personnel from the area. Emergency responders
should wear appropriate PPE, including respiratory protection.[4]

o Containment: Cover drains to prevent the substance from entering waterways.[4]
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¢ Cleanup: Take up the material mechanically (e.g., sweep or vacuum). Avoid actions that

generate dust.[4]

+ Disposal: Place the spilled material into appropriate, labeled containers for disposal.[4]

« Ventilation: Ventilate the affected area.[4]

1. Ensure Personnel Safety
(Wear full PPE)

2. Contain Spill
(Cover drains)

3. Clean Up Mechanically

(Avoid generating dust)

4. Place in Labeled Containers
for Disposal

5. Ventilate Area

Cleanup Complete

Click to download full resolution via product page

Accidental Spill Cleanup Workflow
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Fire-Fighting Measures

¢ Suitable Extinguishing Media: Water, foam, or ABC powder.[4]
o Unsuitable Extinguishing Media: Water jet.[4]

» Special Hazards: The enrichment of fine dust can lead to the danger of a dust explosion.[4]
Hazardous combustion products include nitrogen oxides (NOx), carbon monoxide (CO),
carbon dioxide (CO2), and sulfur oxides (SOXx).[4]

» Fire-fighter Protection: In case of a fire, do not breathe fumes. Firefighting measures should
be coordinated with the fire's surroundings.[4]

Stability and Reactivity

» Reactivity: No known hazardous reactions.[4]

o Chemical Stability: The material is stable under normal ambient and anticipated storage and
handling conditions.

o Conditions to Avoid: There are no specific conditions known to be avoided.[4] However, it is
good practice to avoid the accumulation of dust.[4]

¢ Incompatible Materials: No specific incompatibility information is provided in the SDS.

o Hazardous Decomposition Products: Reasonably anticipated hazardous decomposition
products from use, storage, or spills are not known. Hazardous combustion products are
listed in the fire-fighting section.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1.296.0% purity (HPCE), solid | Sigma-Aldrich [sigmaaldrich.com]
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 To cite this document: BenchChem. [8-aminopyrene-1,3,6-trisulfonic acid safety data sheet].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230541#8-aminopyrene-1-3-6-trisulfonic-acid-
safety-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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